Cas no 2322-77-2 (Methoxygonadiene (>90%))

• Product Name: Methoxygonadiene (>90%)
• CAS No: 2322-77-2
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• MDL: MFCD08457893
• CID: 42773
• PubChem ID: 102242
• Update Time: 2025-09-18

Methoxygonadiene (>90%) Chemical and Physical Properties

Names and Identifiers

• Methoxydienone
• 13-beta-Ethyl-3-methoxygona-2,5(10)-dien-17-one
• (8r,9s,13s,14s)-13-ethyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-one
• D(-)-18-METHYL-3-METHOXY-ESTRA-2,5(10)-DIEN-17-ONE
• METHOXYDIENONE(13-BETA-ETHYL-3-METHOXYGONA-2,5(10)-DIEN-17-ONE)
• 18-Methylestra-2,5(10)-dien-3-ol-17-one-3-methy ether
• 3-Methoxy-18-methylestra-2,5(10)-dien-17-one
• Methoxygonadiene
• 13-beta-Ethyl-3-methoxy-gona-2,5(10)-dien-17-one
• 13-ETHYL-3-METHOXY-GONA-2,5(10)-DIEN-17-ONE
• 13-ethyl-3-methoxy-gona-2,5(10)-diene-17-one
• Max LMG
• Trenbolone Enanthate
• 13β-Ethyl-d5-3-methoxy-2,5(10)-gonadien-17-one
• Levonorgestrel Impurity R (EP)
• Tren
• Trena
• PQMRKLSVUBRLLQ-XSYGEPLQSA-N
• 12AU99WIMP
• 13-.BETA.-ETHYL-3-METHOXYGONA-2,5(10)-DIEN-17-ONE
• DTXSID001045120
• DTXSID201036347
• (+/-)-13-ethyl-3-methoxygona-2,5(10)-dien-17-one
• (1)-13-Ethyl-3-methoxygona-2,5(10)-dien-17-one
• (3aS,3bR,9bS,11aS)-11a-ethyl-7-methoxy-1H,2H,3H,3aH,3bH,4H,5H,6H,9H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• 13-Ethyl-3-methoxy-gona-2,5(10)diene-17-one
• CAA32277
• Levonorgestrel Impurity R
• NS00083282
• 6236-40-4
• FD12060
• Q-102818
• SCHEMBL11506097
• MFCD08457893
• EINECS 228-351-7
• AS-13041
• Gona-2,5(10)-dien-17-one, 13-ethyl-3-methoxy-
• 13beta-ethyl-3-methoxy-gona-2,5(10)-dien-17-one
• 13-ethyl-3-methoxygona-2,5(10)-dien-17-one
• AKOS015896292
• Methoxygonadiene (>90%)
• 2322-77-2
• BCP10781
• Q27251400
• LEVONORGESTREL IMPURITY R [EP IMPURITY]
• EINECS 219-034-4
• UNII-12AU99WIMP
• Gona-2,5(10)-dien-17-one, 13-ethyl-3-methoxy-; Levonorgestrel Imp. R; 13-Ethyl-3-methoxygona-2,5(10)-dien-17-one

• MDL： MFCD08457893
• Inchi： 1S/C20H28O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,16-18H,3-4,6-12H2,1-2H3/t16-,17-,18+,20+/m1/s1
• InChI Key： PQMRKLSVUBRLLQ-XSYGEPLQSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4CC(=CCC=4[C@H]3CC[C@@]21CC)OC

Computed Properties

• Exact Mass: 300.20900
• Monoisotopic Mass: 300.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.09 g/cm3
• Melting Point: 190-200°C
• Boiling Point: 448ºC
• Flash Point: 188.8ºC
• Refractive Index: 1.551
• PSA: 26.30000
• LogP: 4.80260
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methoxygonadiene (>90%) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids